Cas no 647021-17-8 (2-Piperidinemethanol, 1-(1-oxobutyl)-, (2S)-)

• Product Name: 2-Piperidinemethanol, 1-(1-oxobutyl)-, (2S)-
• CAS No: 647021-17-8
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 418301
• PubChem ID: 11286881
• Update Time: 2025-04-19

2-Piperidinemethanol, 1-(1-oxobutyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinemethanol, 1-(1-oxobutyl)-, (2S)-
• 1-[(2S)-2-(hydroxymethyl)piperidin-1-yl]butan-1-one
• DTXSID20461199
• 647021-17-8

• Inchi： 1S/C10H19NO2/c1-2-5-10(13)11-7-4-3-6-9(11)8-12/h9,12H,2-8H2,1H3/t9-/m0/s1
• InChI Key： SFBAASMURQXSIO-VIFPVBQESA-N
• SMILES： OC[C@@H]1CCCCN1C(CCC)=O

Computed Properties

• Exact Mass: 185.14167
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54